Cas no 1217448-65-1 (tert-butyl (3S)-3-propylpiperazine-1-carboxylate;hydrochloride)

• Product Name: tert-butyl (3S)-3-propylpiperazine-1-carboxylate;hydrochloride
• CAS No: 1217448-65-1
• MF: C₁₂H₂₅ClN₂O₂
• MW: 264.792102575302
• CID: 1030914
• PubChem ID: 45072243
• Update Time: 2025-04-20

tert-butyl (3S)-3-propylpiperazine-1-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 3-propylpiperazine-1-carboxylate hydrochloride
• (s)-4-n-boc-2-propylpiperazine hydrochloride
• (S)-4-N-BOC-2-PROPYLPIPERAZINE-HCl
• AK133423
• B-1996
• KB-144306
• tert-butyl (3S)-3-propylpiperazine-1-carboxylate;hydrochloride
• (s)-4-n-boc-2-propylpiperazine hcl
• (S)-tert-Butyl3-propylpiperazine-1-carboxylatehydrochloride
• AKOS015847330
• DTXSID30662478
• tert-butyl (S)-3-propylpiperazine-1-carboxylate hydrochloride
• CS-0183629
• tert-Butyl (3S)-3-propylpiperazine-1-carboxylate--hydrogen chloride (1/1)
• DB-328119
• A891536
• 1217448-65-1
• TERT-BUTYL (3S)-3-PROPYLPIPERAZINE-1-CARBOXYLATE HYDROCHLORIDE
• I11873

• MDL： MFCD11101276
• Inchi： 1S/C12H24N2O2.ClH/c1-5-6-10-9-14(8-7-13-10)11(15)16-12(2,3)4;/h10,13H,5-9H2,1-4H3;1H/t10-;/m0./s1
• InChI Key： STAKNWUZSICGDX-PPHPATTJSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCN[C@@H](CCC)C1)=O

Computed Properties

• Exact Mass: 264.1604557g/mol
• Monoisotopic Mass: 264.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų